rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans
Overview
Description
Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans, also known as trans-2-phenoxycyclopentan-1-ol, is an organic compound with a variety of uses in scientific research. It is a colorless, crystalline solid that is insoluble in water, but soluble in organic solvents such as ethanol, chloroform, and ether. Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans is a chiral molecule, meaning that it has two different forms that are mirror images of each other. This property makes it useful in the synthesis of other compounds, as well as its use in scientific research.
Mechanism of Action
Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans is a chiral molecule, meaning that it has two different forms that are mirror images of each other. This property enables it to interact with enzymes in different ways, depending on the form of the molecule. For example, some enzymes will preferentially interact with one form of the molecule, while others will interact with both forms.
Biochemical and Physiological Effects
Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans has been studied for its potential biochemical and physiological effects. Studies have shown that it can inhibit the activity of certain enzymes, such as cyclooxygenase, and can also act as an antioxidant. Furthermore, it has been shown to have anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans is a useful compound for laboratory experiments due to its chiral nature. Its ability to interact with enzymes in different ways, depending on the form of the molecule, makes it useful for studying the stereoselectivity of enzymes. Furthermore, its insolubility in water makes it ideal for use in organic solvents. However, its low solubility in organic solvents can make it difficult to handle in the laboratory.
Future Directions
There are several potential future directions for research on rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans. These include further studies on its biochemical and physiological effects, as well as its potential applications in the synthesis of other compounds. Additionally, further research could be done on its ability to interact with enzymes in different ways, as well as its potential use as an antioxidant. Finally, further studies could be done on its solubility in organic solvents and its potential applications in drug delivery systems.
Synthesis Methods
Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans is synthesized from the reaction of phenol and cyclopentanone. The reaction is catalyzed by a base, such as sodium hydroxide, and occurs in an aqueous solution. The reaction proceeds in two steps. First, the phenol reacts with the cyclopentanone to form a cyclopentanyl-substituted phenol, which is then hydrolyzed to form the desired product, rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans.
Scientific Research Applications
Rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans is used in a variety of scientific research applications. It is used as a chiral auxiliary in the synthesis of other compounds, as well as in the study of enzyme-catalyzed reactions. It is also used to study the stereoselectivity of enzymes, and to study the effects of chiral compounds on the activity of enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans can be achieved through a multi-step process involving the protection of a cyclopentanone intermediate, followed by a Grignard reaction and subsequent deprotection.", "Starting Materials": [ "Cyclopentanone", "Phenol", "Methyl magnesium bromide", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Methanol", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Cyclopentanone is protected with acetic anhydride and pyridine to form the corresponding acetyl derivative.", "The acetyl derivative is then treated with phenol and hydrochloric acid to form the corresponding phenyl ether.", "The resulting phenyl ether is then treated with methyl magnesium bromide in diethyl ether to form the corresponding Grignard reagent.", "The Grignard reagent is then reacted with the protected cyclopentanone derivative to form the corresponding alcohol.", "The protected cyclopentanone derivative is then deprotected with sodium hydroxide to form the desired rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans.", "The product is purified by washing with water, drying with sodium sulfate, and recrystallization from methanol." ] } | |
CAS RN |
135357-03-8 |
Product Name |
rac-(1R,2R)-2-phenoxycyclopentan-1-ol, trans |
Molecular Formula |
C11H14O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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